molecular formula C12H17N3O B1369952 4-(Aminomethyl)-1-(2-pyridylcarbonyl)piperidine

4-(Aminomethyl)-1-(2-pyridylcarbonyl)piperidine

Cat. No.: B1369952
M. Wt: 219.28 g/mol
InChI Key: UFSKAZDMUIBZCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Aminomethyl)-1-(2-pyridylcarbonyl)piperidine is a useful research compound. Its molecular formula is C12H17N3O and its molecular weight is 219.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17N3O

Molecular Weight

219.28 g/mol

IUPAC Name

[4-(aminomethyl)piperidin-1-yl]-pyridin-2-ylmethanone

InChI

InChI=1S/C12H17N3O/c13-9-10-4-7-15(8-5-10)12(16)11-3-1-2-6-14-11/h1-3,6,10H,4-5,7-9,13H2

InChI Key

UFSKAZDMUIBZCR-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1CN)C(=O)C2=CC=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

N,N'-Carbonyl diimidazole (6.58 g) was added to a suspension of pyridine-2-carboxylic acid (5.0 g) in dichloromethane (75 ml) stirring under nitrogen at ambient temperature. Stirring continued until gas evolution had ceased (~2 hours) then N-benzylidene-1-(4-piperidyl)methylamine (8.2 g) was added and the reaction mixture stirred for 18 hours. The solvent was evaporated to give a viscous yellow oil, which was then stirred with aqueous potassium hydrogen sulphate solution (1 M; 200 ml) for 18 hours. The mixture was washed with dichloromethane (2×250 ml) and adjusted to pH 14 with aqueous sodium hydroxide solution (5 M) then extracted with methane (3×250 ml). The combined extracts were dried over magnesium and the the solvent removed in vacuo to give 4-(aminomethyl)-1-(2-pyridylcarbonyl)piperidine (5.2 g) as a viscous yellow oil.
[Compound]
Name
N,N'-Carbonyl diimidazole
Quantity
6.58 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
8.2 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
reactant
Reaction Step Three

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